Ethyl 2-{[(4-methoxyanilino)carbothioyl]amino}acetate

• IUPAC Name: ethyl 2-[(4-methoxyphenyl)carbamothioylamino]acetate
• InChI: InChI=1S/C12H16N2O3S/c1-3-17-11(15)8-13-12(18)14-9-4-6-10(16-2)7-5-9/h4-7H,3,8H2,1-2H3,(H2,13,14,18)
• InChI Key: XMAPNNWVFBJDNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=S)NC1=CC=C(C=C1)OC
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol
• CAS No.: 320422-84-2

Description

Ethyl 2-{[(4-methoxyanilino)carbothioyl]amino}acetate is a useful research compound. Its molecular formula is C12H16N2O3S and its molecular weight is 268.33. The purity is usually 95%.
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Scientific Research Applications

Synthesis Improvement

Ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, a compound related to Ethyl 2-{[(4-Methoxyanilino)carbothioyl]amino}acetate, has been synthesized through an improved process. This process involved steps like nitrosation, methylation, bromination, and cyclization, with the use of ethyl acetoacetate as the raw material. The improvements in the synthesis process simplified operations and reduced production costs, achieving a product yield of 70.8% (L. Jing, 2003).

Impurity Profile Determination

Ethyl-2-(4-[(5R)-3-[4-(methoxycarboxamidoiminomethyl)-phenyl]-2-oxo-5-oxazolidinylmethyl]-1-piperazinyl) acetate, another related compound, was studied to determine its impurity profile. It is a glycoprotein IIb/IIIa antagonist developed for the treatment of thrombotic disorders. A reversed-phase HPLC gradient separation was developed to separate byproducts in the bulk drug substance, with LC-MS coupling used to characterize the unknown byproducts (A. Thomasberger et al., 1999).

Copper(II) Complex Synthesis

Optically active derivatives of this compound were synthesized, and paramagnetic complexes were prepared. These complexes were structurally characterized, revealing a chain structure and a square pyramid coordination polyhedron of Cu(ClN2O + S) in the complexes (Z. A. Savel’eva et al., 2003).

Novel Compound Synthesis

Ethyl 2-cyano-2-(hydroxyimino)acetate was tested as an additive in the synthesis of a novel series of α-ketoamide derivatives. This compound showed superiority in terms of purity and yield compared to other methods. It facilitated the synthesis of 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino]benzoyl amino acid ester derivatives with high yield and purity (A. El‐Faham et al., 2013).

Antitumor Activity

Ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, synthesized from ethyl 2-chloroacetate, showed distinct inhibition of the proliferation of some cancer cell lines, indicating its potential in antitumor activity research (Ju Liu et al., 2018).